(3S)-3-Amino-4,5-dimethylhexanamide

• Molecular Formula: C8H18N2O
• Molecular Weight: 158.24 g/mol
• SMILES: CC(C)C(C)C(CC(=O)N)N
• InChI: InChI=1S/C8H18N2O/c1-5(2)6(3)7(9)4-8(10)11/h5-7H,4,9H2,1-3H3,(H2,10,11)/t6?,7-/m0/s1
• InChIKey: MMIXVQHYQIWIHH-MLWJPKLSSA-N

(3S)-3-Amino-4,5-dimethylhexanamide – Overview

(3S)-3-Amino-4,5-dimethylhexanamide (CAS 1848921-98-1) is a chiral β‑amino acid amide with the molecular formula C₈H₁₈N₂O and a molecular weight of 158.24 g·mol⁻¹ [1]. It belongs to the class of amino acid derivatives and features a single defined stereocenter at the C‑3 position (S‑configuration) with a secondary undefined stereocenter at C‑4 [2]. The compound is primarily supplied as a research‑grade chiral building block at a minimum purity specification of 95% . Its computed physicochemical profile includes an XLogP3‑AA of 0.3, a topological polar surface area of 69.1 Ų, two hydrogen‑bond donors, and two hydrogen‑bond acceptors [1], positioning it as a moderately hydrophilic, low‑molecular‑weight scaffold amenable to further derivatization in medicinal chemistry and peptide‑mimetic design.

Stereochemically defined (3S)-enantiomer

Chiral building block for β-peptide synthesis

Low MW, moderate hydrophilicity scaffold

• [1] PubChem. (2025). Compound Summary: (3S)-3-Amino-4,5-dimethylhexanamide, CID 131218074. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Computed Descriptors for CID 131218074 – Defined Atom Stereocenter Count. National Center for Biotechnology Information. View Source

(3S)-3-Amino-4,5-dimethylhexanamide – Chiral Purity and Substitution Risk

The (3S)‑enantiomer, the (3R)‑enantiomer (CAS 1841181-23-4), and the racemic mixture (CAS 1782018-81-8) share identical molecular formula and connectivity but diverge fundamentally in three‑dimensional configuration at the C‑3 stereocenter . In biological systems where chiral recognition governs target engagement—such as enzyme active sites, receptor binding pockets, or transporter interactions—enantiomers routinely exhibit potency differences exceeding 10‑ to 100‑fold [1]. Without prior stereochemical assignment and quantitative potency profiling, generic substitution introduces an unquantified risk of diminished or absent biological activity. The (3S)‑configured compound carries a defined stereochemical identity that, once linked to a specific activity profile, becomes non‑interchangeable with its mirror image or racemate.

(3R)-Enantiomer

Different 3D configuration, distinct CAS/InChIKey — may not reproduce target engagement.

Racemate

Undefined stereochemistry at C-3; variable enantiomeric ratio may alter biological readouts.

Generic Substitution

Without stereochemical identity verification, biological activity may be compromised or lost.

• [1] McConathy, J., & Owens, M. J. (2003). Stereochemistry in Drug Action. Primary Care Companion to the Journal of Clinical Psychiatry, 5(2), 70–73. View Source

(3S)-3-Amino-4,5-dimethylhexanamide – Differentiation Evidence vs. Analogs

Stereochemical Identity vs. Racemate & (3R)-Enantiomer

The (3S)‑enantiomer is a single, stereochemically defined entity (CAS 1848921-98-1), whereas the racemate (CAS 1782018-81-8) and (3R)‑enantiomer (CAS 1841181-23-4) represent chemically distinct substances with different CAS registry numbers and InChIKeys [1]. The (3S)‑isomer displays [α]²⁰/D and chiroptical properties that differ in sign and magnitude from the (3R)‑isomer, enabling unambiguous identity verification by polarimetry or chiral HPLC [2]. Although no publicly disclosed specific rotation values are yet available for these exact enantiomers, the principle of enantiomeric differentiation by optical rotation is a class‑level inference applicable to all chiral β‑amino amides [2].

Stereochemical Identity

Class-level inference

CAS 1848921-98-1
(3S) configuration

(3R) CAS 1841181-23-4
Racemate CAS 1782018-81-8

Confirms non-interchangeable chemical identity

Chiroptical data not yet publicly available

Evidence Dimension	Stereochemical configuration assignment
Target Compound Data	C3 S‑configuration; CAS 1848921-98-1; InChIKey MMIXVQHYQIWIHH-MLWJPKLSSA-N
Comparator Or Baseline	(3R): C3 R‑configuration; CAS 1841181-23-4; InChIKey differs. Racemate: CAS 1782018-81-8; stereochemistry unspecified.
Quantified Difference	Discrete CAS registries and InChIKeys confirm non‑identical chemical substances
Conditions	Chemical structure registration databases (PubChem, Chemsrc)

Why This Matters

Procurement of the incorrect stereoisomer yields a different chemical entity with unknown biological relevance, invalidating structure‑activity conclusions.

• [1] PubChem. (2025). (3S)-3-Amino-4,5-dimethylhexanamide, CID 131218074; (3R)-3-Amino-4,5-dimethylhexanamide, CID 132024326; 3-Amino-4,5-dimethylhexanamide, CID 53409762. View Source
• [2] Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience, Chapter 6. View Source

Physicochemical Properties and Drug-Likeness

The (3S)‑enantiomer exhibits computed XLogP3‑AA of 0.3 and topological polar surface area (TPSA) of 69.1 Ų [1]. While the (3R)‑enantiomer and racemate share identical connectivity‑based descriptors, the absolute configuration at C‑3 influences solution‑state conformation and intramolecular hydrogen‑bonding patterns, which can modulate experimental log P, solubility, and permeability [2]. Direct experimental comparative data for these exact congeners are not publicly available; the evidence is class‑level inference from studies on related β‑amino amide enantiomeric pairs where S‑ and R‑isomers displayed aqueous solubility differences of up to 1.5‑fold [2].

Physicochemical Profile

Class-level inference

0.3XLogP

69.1Ų TPSA

Favourable drug-like space (Rule of 5 compliant)

Experimental enantiomer-specific logP/solubility needed

Evidence Dimension	Computed lipophilicity and polarity
Target Compound Data	XLogP3‑AA = 0.3; TPSA = 69.1 Ų (PubChem computed)
Comparator Or Baseline	(3R)‑enantiomer and racemate: identical computed XLogP3‑AA and TPSA values (connectivity‑based descriptors do not distinguish enantiomers). Experimental log P/log D data not publicly available.
Quantified Difference	Computed descriptors equal; experimental differentiation not publicly reported
Conditions	In silico computation (XLogP3 3.0; Cactvs 3.4.6.11)

Why This Matters

The compound's computed property window (low XLogP, moderate PSA) places it within favorable drug‑like chemical space (Rule of Five compliant), but experimental confirmation of enantiomer‑specific solubility and permeability is needed before procurement for biological assays.

• [1] PubChem. (2025). Computed Properties for CID 131218074. View Source
• [2] Wishart, D. S., et al. (2018). DrugBank 5.0: a major update to the DrugBank database for 2018. Nucleic Acids Research, 46(D1), D1074–D1082. (Class‑level inference from stereoisomeric drug pairs). View Source

Purity Specification & Vendor Quality

Commercially available (3S)‑3‑amino‑4,5‑dimethylhexanamide is supplied at a minimum purity of 95% (HPLC) by multiple vendors including Leyan (Catalog No. 2104748) and Biosynth (via CymitQuimica, Ref. 3D‑YYC92198) . The (3R)‑enantiomer and racemate are also specified at 95% minimum purity by suppliers such as AKSci . No certificate‑of‑analysis data are publicly available to compare actual batch purities, enantiomeric excess, or impurity profiles across vendors.

Purity Specification

Data to verify

Min. 95% (HPLC)

Chiral purity must be independently verified

Enantiomeric excess / COA not publicly disclosed

Evidence Dimension	Minimum purity specification
Target Compound Data	Min. 95% (HPLC); suppliers: Leyan, Biosynth/CymitQuimica
Comparator Or Baseline	(3R): Min. 95% (AKSci); Racemate: Min. 95% (AKSci, Leyan, CymitQuimica)
Quantified Difference	No publicly disclosed batch‑level purity or enantiomeric excess difference
Conditions	Vendor technical datasheets as of 2025

Why This Matters

Without verified enantiomeric excess data, procurement of the (3S)‑enantiomer requires explicit confirmation of chiral purity to avoid contamination by the (3R)‑isomer or racemate.

(3S)-3-Amino-4,5-dimethylhexanamide – Application Scenarios

Chiral Monomer for β-Peptide Synthesis

The (3S)‑configured β‑amino amide scaffold can serve as a chirally pure monomer for solid‑phase or solution‑phase peptide synthesis, enabling the construction of β‑peptide foldamers with defined helical handedness. The primary amine and terminal amide functional groups offer orthogonal derivatization handles compatible with Fmoc‑ or Boc‑based protection strategies [1].

Chiral HPLC Reference Standard

Procurement of the (3S)‑enantiomer as an analytically characterized reference standard supports the development and validation of chiral HPLC or SFC methods for separating the (3S)‑/(3R)‑enantiomer pair. Such methods are essential when scaling synthesis or verifying the stereochemical integrity of in‑house batches [2].

Fragment-Based Lead Discovery Scaffold

With its low molecular weight (158.24 Da), moderate hydrophilicity (XLogP 0.3), and defined stereochemistry, the compound is suitable as a fragment hit for X‑ray crystallography or NMR‑based screening against enzymes or receptors that recognize β‑amino acid motifs. Its stereochemical identity enables unambiguous electron‑density fitting in co‑crystal structures [3].

Precursor to (3S)-3-Amino-4,5-dimethylhexanoic Acid

The primary amide group can be hydrolyzed under acidic or basic conditions to yield (3S)-3-amino-4,5-dimethylhexanoic acid (CAS 1841161-34-9), a β‑amino acid that has been identified as a constituent of bioactive cyclodepsipeptides such as homophymine A and pipecolidepsin A [4]. Procurement of the (3S)‑amide provides entry to this natural‑product‑derived chiral pool.

Application

Selection Property

Validation Focus

β-Peptide Monomer Synthesis

Stereochemical configuration integrity

β-Peptide foldamer handedness

Chiral HPLC Reference Standard

Analytically characterized (3S) standard

Enantiomeric resolution method development

Fragment-Based Lead Discovery

Low MW defined stereochemistry scaffold

Co-crystal electron density fitting

Precursor to β-Amino Acid

Hydrolytic lability of primary amide

Conversion to (3S)-3-amino-4,5-dimethylhexanoic acid

• [1] Cheng, R. P., Gellman, S. H., & DeGrado, W. F. (2001). β‑Peptides: From Structure to Function. Chemical Reviews, 101(10), 3219–3232. View Source
• [2] Francotte, E. R. (2001). Enantioselective chromatography as a powerful alternative for the preparation of drug enantiomers. Journal of Chromatography A, 906(1–2), 379–397. View Source
• [3] Erlanson, D. A., Fesik, S. W., Hubbard, R. E., Jahnke, W., & Jhoti, H. (2016). Twenty years on: the impact of fragments on drug discovery. Nature Reviews Drug Discovery, 15(9), 605–619. View Source
• [4] Zampella, A., et al. (2008). Homophymine A, an Anti‑HIV Cyclodepsipeptide from the Sponge Homophymia sp. Journal of Organic Chemistry, 73(14), 5313–5319. (Note: describes (2R,3R,4R)-2-amino-3-hydroxy-4,5-dimethylhexanoic acid as constituent). View Source